Cas no 257298-43-4 ((Bicyclo[2.2.1]hept-2-en-7-yloxy)-tert-butyl-dimethyl-silane)

• Product Name: (Bicyclo[2.2.1]hept-2-en-7-yloxy)-tert-butyl-dimethyl-silane
• CAS No: 257298-43-4
• MF: C₁₃H₂₄OSi
• MW: 224.414565086365
• CID: 6620887
• Update Time: 2026-03-11

(Bicyclo[2.2.1]hept-2-en-7-yloxy)-tert-butyl-dimethyl-silane Chemical and Physical Properties

Names and Identifiers

• (Bicyclo[2.2.1]hept-2-en-7-yloxy)-tert-butyl-dimethyl-silane

• Inchi： 1S/C13H24OSi/c1-13(2,3)15(4,5)14-12-10-6-7-11(12)9-8-10/h6-7,10-12H,8-9H2,1-5H3/t10-,11+,12-
• InChI Key： AJRIFAZTEFTLMR-ZSBIGDGJSA-N
• SMILES： O([C@@H]1[C@@]2([H])CC[C@]1([H])C=C2)[Si](C)(C)C(C)(C)C

Experimental Properties

• Density: 0.92±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 238.7±29.0 °C(Predicted)

Additional information on (Bicyclo[2.2.1]hept-2-en-7-yloxy)-tert-butyl-dimethyl-silane

Research Brief on (Bicyclo[2.2.1]hept-2-en-7-yloxy)-tert-butyl-dimethyl-silane (CAS: 257298-43-4) in Chemical Biology and Pharmaceutical Applications

The compound (Bicyclo[2.2.1]hept-2-en-7-yloxy)-tert-butyl-dimethyl-silane (CAS: 257298-43-4) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. The compound's bicyclic framework combined with a silyl ether moiety makes it a valuable intermediate in organic synthesis and drug discovery.

Recent studies have highlighted the role of 257298-43-4 as a key building block in the synthesis of complex molecular architectures. A 2023 publication in the Journal of Organic Chemistry demonstrated its utility in stereoselective Diels-Alder reactions, enabling the construction of chiral scaffolds with high enantiomeric purity. The tert-butyldimethylsilyl (TBS) protecting group in this compound offers exceptional stability under various reaction conditions while allowing for selective deprotection, a feature that has been exploited in multi-step synthetic routes for bioactive molecules.

In pharmaceutical applications, researchers have explored derivatives of 257298-43-4 as potential modulators of biological targets. A notable 2024 study in ACS Medicinal Chemistry Letters reported that structural analogs of this compound exhibited promising activity as allosteric regulators of G-protein coupled receptors (GPCRs). The bicyclic core appears to confer conformational rigidity that enhances binding specificity, while the silyloxy group contributes to improved membrane permeability - a combination that addresses common challenges in drug development.

From a mechanistic perspective, computational chemistry studies have provided new insights into the compound's reactivity. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2023) revealed that the norbornene framework in 257298-43-4 significantly influences its electronic properties, creating a polarized π-system that facilitates [4+2] cycloadditions. These findings have important implications for designing more efficient catalytic systems utilizing this scaffold.

The compound's stability profile has also been systematically investigated. Accelerated stability studies under ICH guidelines (Q1A) demonstrated that 257298-43-4 maintains integrity under standard storage conditions (25°C/60% RH) for extended periods, making it practical for industrial applications. However, researchers note that the silyl ether linkage shows sensitivity to acidic conditions, requiring careful consideration in formulation development.

Emerging applications in chemical biology include the use of 257298-43-4 as a versatile linker in PROTAC (proteolysis targeting chimera) design. A 2024 Nature Chemical Biology paper described its incorporation into heterobifunctional molecules that effectively target oncoproteins for degradation. The compound's ability to span appropriate distances between E3 ligase binders and target protein binders, coupled with its metabolic stability, positions it as a valuable tool in targeted protein degradation strategies.

Ongoing research directions include exploring the compound's potential in materials science, particularly in the development of novel polymeric materials with shape-memory properties. Preliminary results suggest that incorporation of the norbornene moiety from 257298-43-4 into polymer backbones can yield materials with tunable thermal responsiveness, opening possibilities for biomedical device applications.

In conclusion, (Bicyclo[2.2.1]hept-2-en-7-yloxy)-tert-butyl-dimethyl-silane (257298-43-4) represents a multifaceted compound with growing importance across chemical and pharmaceutical research domains. Its unique structural features continue to inspire innovative applications in synthetic chemistry, drug discovery, and biomaterials development. Future research will likely focus on expanding its utility in targeted drug delivery systems and as a platform for creating structurally diverse compound libraries through combinatorial chemistry approaches.